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Compound of Interest

Compound Name: Neopentyl glycol dimethylsulfate

Cat. No.: B1616078

Introduction

Neopentyl glycol dimethylsulfate, also known as 2,2-dimethyl-1,3-propanediol
dimethanesulfonate or neopentyl glycol dimesylate, is a bifunctional organic compound with the
chemical formula C7H1606S2. While not as extensively documented in mainstream organic
synthesis literature as its parent diol, its structure suggests potential applications as a
crosslinking agent, a bifunctional alkylating agent, or as a precursor for the synthesis of other
neopentyl-containing molecules. This document provides an overview of its properties and
potential, albeit sparsely documented, applications in organic synthesis.

Physicochemical Properties

A summary of the available quantitative data for neopentyl glycol dimethylsulfate is
presented below.

Property Value Reference

CAS Number 53555-41-2 --INVALID-LINK--
Molecular Formula C7H1606S2 --INVALID-LINK--
Molecular Weight 260.33 g/mol --INVALID-LINK--
Appearance Solid --INVALID-LINK--
Melting Point 69-74 °C --INVALID-LINK--
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Potential Applications in Organic Synthesis

Detailed application notes and experimental protocols for neopentyl glycol dimethylsulfate
are scarce in peer-reviewed literature. However, based on its chemical structure as a
dimesylate, several potential applications can be inferred.

1. Bifunctional Alkylating Agent:

The primary potential of neopentyl glycol dimethylsulfate lies in its role as a bifunctional
alkylating agent. The two methanesulfonate (mesylate) groups are excellent leaving groups in
nucleophilic substitution reactions. This allows the neopentyl scaffold to be introduced between
two nucleophilic sites, leading to the formation of cyclic or polymeric structures.

Potential nucleophiles for reaction with neopentyl glycol dimethylsulfate include:

Diamines: to form piperazine-like structures or larger macrocycles.

Dithiols: to form sulfur-containing heterocycles.

Diols or bisphenols: to form crown ether analogues or other oxygen-containing macrocycles.

Polyfunctional molecules: for the synthesis of crosslinked polymers or resins.
2. Protecting Group Chemistry:

While some suppliers mention its use as a protecting group reagent, specific examples are not
readily available. In theory, it could react with a molecule containing two nearby nucleophilic
groups to form a cyclic derivative, thus protecting those groups. The stability of the resulting
neopentyl-derived ring would be a key factor in its utility.

Experimental Protocols (Hypothetical)

Due to the lack of published experimental procedures, the following protocols are hypothetical
and intended to serve as a starting point for researchers. Appropriate safety precautions should
be taken when working with sulfonate esters, which are potential alkylating agents.
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Protocol 1: Synthesis of Neopentyl Glycol
Dimethylsulfate

This protocol is based on the general synthesis of sulfonate esters from alcohols.
Materials:

» Neopentyl glycol (1.0 eq)

o Methanesulfonyl chloride (2.2 eq)

o Triethylamine or Pyridine (2.5 eq)

e Dichloromethane (anhydrous)

o Saturated aqueous sodium bicarbonate solution

e Brine

e Anhydrous magnesium sulfate or sodium sulfate

Procedure:

In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
dissolve neopentyl glycol in anhydrous dichloromethane.

e Cool the solution to 0 °C using an ice bath.
e Slowly add triethylamine (or pyridine) to the stirred solution.

o Add methanesulfonyl chloride dropwise to the reaction mixture, maintaining the temperature
at0 °C.

o After the addition is complete, allow the reaction to warm to room temperature and stir for
12-24 hours, monitoring the reaction progress by TLC.

¢ Quench the reaction by slowly adding saturated agueous sodium bicarbonate solution.
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o Separate the organic layer, and wash it sequentially with water and brine.

» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate under reduced pressure to obtain the crude product.

» Purify the crude product by recrystallization or column chromatography to yield pure
neopentyl glycol dimethylsulfate.

Synthesis of Neopentyl Glycol Dimethylsulfate

Neopentyl Glycol Methanesulfonyl Chloride Base (e.g., Triethylamine) DCM

Reaction Mixture

orkup & Purification

Neopentyl Glycol Dimethylsulfate

Click to download full resolution via product page

Caption: Synthetic workflow for neopentyl glycol dimethylsulfate.

Protocol 2: Hypothetical Bifunctional Alkylation with a
Diamine

This protocol illustrates a potential use of neopentyl glycol dimethylsulfate to form a
heterocyclic compound.

Materials:
» Neopentyl glycol dimethylsulfate (1.0 eq)

e A primary diamine (e.g., ethylenediamine) (1.0 eq)
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e Potassium carbonate (2.5 eq)

o Acetonitrile or Dimethylformamide (anhydrous)

Procedure:

 In a round-bottom flask, suspend potassium carbonate in anhydrous acetonitrile or DMF.

e Add the diamine to the suspension and stir.

e Add a solution of neopentyl glycol dimethylsulfate in the same solvent dropwise to the
reaction mixture.

e Heat the reaction mixture to a suitable temperature (e.g., 60-80 °C) and monitor the reaction
by TLC.

 After the reaction is complete, cool the mixture to room temperature and filter to remove the
inorganic salts.

o Concentrate the filtrate under reduced pressure.

» Purify the residue by column chromatography or other suitable methods to isolate the
desired heterocyclic product.

Hypothetical Bifunctional Alkylation

Neopentyl Glycol Dimethylsulfate Diamine Base (e.g., K2CO3) Solvent (e.g., ACN)

Reaction

Purification

Cyclized Product
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Caption: A hypothetical reaction of neopentyl glycol dimethylsulfate.

Conclusion

Neopentyl glycol dimethylsulfate is a commercially available compound whose utility in
organic synthesis is not well-established in the scientific literature. Its structure as a bifunctional
dimesylate suggests its primary potential as a bifunctional alkylating agent for the synthesis of
heterocyclic compounds or for crosslinking applications. The provided hypothetical protocols
offer a starting point for exploring the reactivity of this compound. Further research is needed to
fully characterize its reaction scope and establish its practical applications in organic synthesis
and drug development.

« To cite this document: BenchChem. [Neopentyl Glycol Dimethylsulfate: An Overview of a
Niche Bifunctional Reagent]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1616078#use-of-neopentyl-glycol-dimethylsulfate-in-
organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1616078?utm_src=pdf-body-img
https://www.benchchem.com/product/b1616078?utm_src=pdf-body
https://www.benchchem.com/product/b1616078?utm_src=pdf-body
https://www.benchchem.com/product/b1616078#use-of-neopentyl-glycol-dimethylsulfate-in-organic-synthesis
https://www.benchchem.com/product/b1616078#use-of-neopentyl-glycol-dimethylsulfate-in-organic-synthesis
https://www.benchchem.com/product/b1616078#use-of-neopentyl-glycol-dimethylsulfate-in-organic-synthesis
https://www.benchchem.com/product/b1616078#use-of-neopentyl-glycol-dimethylsulfate-in-organic-synthesis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1616078?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1616078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1616078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

